Cas no 5458-11-7 (5-(2,3-dibromopropyl)-1,3-benzodioxole)

• Product Name: 5-(2,3-dibromopropyl)-1,3-benzodioxole
• CAS No: 5458-11-7
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 942072
• PubChem ID: 229779
• Update Time: 2025-04-19

5-(2,3-dibromopropyl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dibromopropyl)-1,3-benzodioxole
• NSC-23732
• 5458-11-7
• NSC23732

• Inchi： 1S/C10H10Br2O2/c11-5-8(12)3-7-1-2-9-10(4-7)14-6-13-9/h1-2,4,8H,3,5-6H2
• InChI Key： OUMIAFCYDYHQRL-UHFFFAOYSA-N
• SMILES： BrC(CBr)CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 319.9047
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46